Cas no 93820-97-4 (Stearic acid, cetyl/stearyl ester)

• Product Name: Stearic acid, cetyl/stearyl ester
• CAS No: 93820-97-4
• Molecular Formula: C₇₀H₁₄₀O₄
• Molecular Weight: 1045.8582239151
• CID: 810031
• PubChem ID: 71486851

Stearic acid, cetyl/stearyl ester Properties

Names and Identifiers

• Octadecanoic acid,C16-18-alkyl esters
• cetearylstearate,cetostearylstearate
• Octadecanoic acid, C16-18-alkyl esters
• 9T97Q8P3CK
• Cetearyl stearate
• Stearic acid, cetyl/stearyl ester
• UNII-9T97Q8P3CK
• EINECS 298-680-9
• 93820-97-4
• hexadecyl octadecanoate;octadecyl octadecanoate
• BHXOBVQQGGHPJY-UHFFFAOYSA-N

• InChIKey： BHXOBVQQGGHPJY-UHFFFAOYSA-N
• Inchi： 1S/C36H72O2.C34H68O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34(35)36-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h3-35H2,1-2H3;3-33H2,1-2H3
• SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCC.O(C(CCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 1045.07516294g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 66
• Monoisotopic Mass: 1045.07516294g/mol
• Heavy Atom Count: 74
• Complexity: 839
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters